N-(3-acetylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide

• Molecular Formula: C16H19N3O2
• Molecular Weight: 285.34 g/mol
• IUPAC Name: N-(3-acetylphenyl)-2-methyl-5-propylpyrazole-3-carboxamide
• InChI: InChI=1S/C16H19N3O2/c1-4-6-14-10-15(19(3)18-14)16(21)17-13-8-5-7-12(9-13)11(2)20/h5,7-10H,4,6H2,1-3H3,(H,17,21)
• InChI Key: UELFQFUZNJNYHR-UHFFFAOYSA-N
• SMILES: CCCC1=NN(C(=C1)C(=O)NC2=CC=CC(=C2)C(=O)C)C

Description

N-(3-acetylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide, also known as CPP-ACP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(3-acetylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide is not fully understood, but it is believed to work by binding to calcium and phosphate ions in the oral cavity, forming complexes that are more resistant to acid dissolution. This, in turn, promotes the remineralization of enamel and dentin, leading to stronger teeth and a reduced risk of tooth decay.
Biochemical and Physiological Effects
N-(3-acetylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been shown to have a number of biochemical and physiological effects, including the ability to promote the remineralization of enamel and dentin, reduce the risk of tooth decay, and inhibit the growth of certain bacteria. It has also been shown to have anti-inflammatory and anti-cancer properties, as well as the ability to promote bone growth and development.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-acetylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide is its potential to promote the remineralization of enamel and dentin, making it a promising candidate for the development of new oral care products. However, one of the main limitations of N-(3-acetylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide is its high cost, which may limit its use in certain applications.

Future Directions

There are a number of potential future directions for research on N-(3-acetylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide, including the development of new oral care products, the use of N-(3-acetylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide in the treatment of osteoporosis and other bone-related conditions, and the development of new plant growth regulators. Other potential areas of research include the investigation of N-(3-acetylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide's anti-inflammatory and anti-cancer properties, as well as its potential use in the development of new drug delivery systems.

Synthesis Methods

N-(3-acetylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide is synthesized through the reaction of 3-acetylphenylhydrazine with 3-methyl-1-butanol in the presence of acetic anhydride and a catalyst. The resulting product is then purified through recrystallization and characterized using various spectroscopic techniques.

Scientific Research Applications

N-(3-acetylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been extensively studied for its potential applications in various fields, including dentistry, medicine, and agriculture. In dentistry, N-(3-acetylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been shown to have a significant effect on the remineralization of enamel and dentin, making it a promising candidate for the development of new oral care products. In medicine, N-(3-acetylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been studied for its potential use in the treatment of osteoporosis, as well as its anti-inflammatory and anti-cancer properties. In agriculture, N-(3-acetylphenyl)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide has been shown to have a positive effect on plant growth and development, making it a potential candidate for the development of new plant growth regulators.